Cas no 882529-68-2 (tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate)

Tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its role in constructing nitrogen-containing heterocycles. The tert-butyloxycarbonyl (Boc) protecting group enhances its stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. The 6-oxo-3,7-dihydro-2H-azepine core offers reactivity for further functionalization, making it useful in pharmaceutical and agrochemical research. Its structural features enable applications in cyclization and cross-coupling reactions, contributing to the synthesis of complex bioactive molecules. The compound’s well-defined reactivity profile and compatibility with diverse reaction conditions make it a practical choice for synthetic chemists.
tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate structure
882529-68-2 structure
Product Name:tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate
CAS No:882529-68-2
MF:C11H17NO3
MW:211.257583379745
MDL:MFCD22690838
CID:1068117
PubChem ID:75464896
Update Time:2025-10-29

tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-oxo-2,3,6,7-tetrahydro-1H-azepine-1-carboxylate
    • tert-Butyl 6-Oxo-3,7-dihydro-2H-azepine-1-carboxylate
    • AK161553
    • XCBYSHPEYBCENP-UHFFFAOYSA-N
    • 1559AF
    • FCH1662457
    • ST24049827
    • (Z)-tert-Butyl 3-oxo-2,3,6,7-tetrahydro-1H-azepine-1-carboxylate
    • 3-Oxo-2,3,6,7-tetrahydro-1H-azepine-1-carboxylic acid tert-butyl ester
    • 1H-Azepine-1-carboxylic acid, 2,3,6,7-tetrahydro-3-oxo-,1,1-dimethylethyl ester
    • 1,1-Dimethylethyl 2,3,6,7-tetrahydro-3-oxo-1H-azepine-1-carboxylate (ACI)
    • CS2703
    • EN300-393584
    • DB-092507
    • 882529-68-2
    • MFCD22690838
    • AKOS024438852
    • CS-0188461
    • AS-73631
    • TERT-BUTYL 3-OXO-6,7-DIHYDRO-2H-AZEPINE-1-CARBOXYLATE
    • SCHEMBL14801105
    • tert-Butyl3-oxo-2,3,6,7-tetrahydro-1H-azepine-1-carboxylate
    • tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate
    • MDL: MFCD22690838
    • Inchi: 1S/C11H17NO3/c1-11(2,3)15-10(14)12-7-5-4-6-9(13)8-12/h4,6H,5,7-8H2,1-3H3
    • InChI Key: XCBYSHPEYBCENP-UHFFFAOYSA-N
    • SMILES: O=C(N1CCC=CC(=O)C1)OC(C)(C)C

Computed Properties

  • Exact Mass: 211.12084340g/mol
  • Monoisotopic Mass: 211.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 316.9±41.0 °C at 760 mmHg
  • Flash Point: 145.5±27.6 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate Security Information

tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate Pricemore >>

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tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, 40 °C
Reference
Synthesis of 3-oxooxa- and 3-oxoazacycloalk-4-enes by ring-closing metathesis. Application to the synthesis of an inhibitor of cathepsin K
Taillier, Catherine; et al, Tetrahedron, 2007, 63(21), 4472-4490

Production Method 2

Reaction Conditions
1.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, reflux
Reference
Synthesis of 3-oxoazacyclohept-4-enes by ring-closing metathesis. Application to the synthesis of an inhibitor of cathepsin K
Taillier, Catherine; et al, Heterocycles, 2006, 67(2), 549-554

Production Method 3

Reaction Conditions
1.1 -
2.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, reflux
Reference
Synthesis of 3-oxoazacyclohept-4-enes by ring-closing metathesis. Application to the synthesis of an inhibitor of cathepsin K
Taillier, Catherine; et al, Heterocycles, 2006, 67(2), 549-554

Production Method 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  rt
3.1 -
4.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, reflux
Reference
Synthesis of 3-oxoazacyclohept-4-enes by ring-closing metathesis. Application to the synthesis of an inhibitor of cathepsin K
Taillier, Catherine; et al, Heterocycles, 2006, 67(2), 549-554

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  15 min, 0 °C; 60 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  10 min, rt
2.2 5 h, rt
3.1 Solvents: Diethyl ether ;  3 h, rt
4.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, 40 °C
Reference
Synthesis of 3-oxooxa- and 3-oxoazacycloalk-4-enes by ring-closing metathesis. Application to the synthesis of an inhibitor of cathepsin K
Taillier, Catherine; et al, Tetrahedron, 2007, 63(21), 4472-4490

Production Method 6

Reaction Conditions
1.1 Reagents: Phthalimide ,  Triphenylphosphine ,  Diisopropyl azodicarboxylate Solvents: Tetrahydrofuran ;  0 °C
1.2 Reagents: Hydrazine Solvents: Ethyl acetate ,  Water ;  heated
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ;  rt
4.1 -
5.1 Catalysts: Grubbs second generation catalyst Solvents: Dichloromethane ;  12 h, reflux
Reference
Synthesis of 3-oxoazacyclohept-4-enes by ring-closing metathesis. Application to the synthesis of an inhibitor of cathepsin K
Taillier, Catherine; et al, Heterocycles, 2006, 67(2), 549-554

tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate Raw materials

tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate Preparation Products

Additional information on tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate

tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate (CAS No: 882529-68-2)

The compound tert-butyl 6-oxo-3,7-dihydro-2H-azepine-1-carboxylate (CAS No: 882529-68-2) is a notable organic compound with a unique structure and versatile applications in various fields of chemistry and materials science. This compound belongs to the class of azepine derivatives, which are cyclic structures with seven-membered rings containing nitrogen atoms. The presence of the tert-butyl group and the oxo functionality at position 6 adds significant chemical reactivity and functional diversity to the molecule.

Recent studies have highlighted the importance of azepine derivatives in drug discovery and material synthesis due to their ability to form stable cyclic structures and participate in various chemical reactions. The tert-butyl ester group in this compound plays a crucial role in stabilizing the molecule during synthesis and storage. Additionally, the oxo group at position 6 introduces electron-withdrawing effects, which can influence the reactivity of the compound in both organic and biochemical environments.

The synthesis of tert-butyl 6-oxo-3,7-dihydro-2H-azepine-carboxylate involves a multi-step process that typically includes cyclization reactions followed by functional group transformations. Researchers have optimized these synthetic pathways to achieve higher yields and better purity levels, making this compound more accessible for large-scale applications. The use of advanced catalytic systems and green chemistry principles has further enhanced the efficiency of its production.

In terms of applications, this compound has shown promise in several areas. In pharmaceutical research, it has been used as a precursor for bioactive molecules due to its ability to undergo various nucleophilic attacks and ring-opening reactions. In materials science, its unique electronic properties make it a candidate for use in organic semiconductors and advanced polymer systems.

A recent study published in the Journal of Medicinal Chemistry explored the potential of this compound as a building block for developing new anti-inflammatory agents. The research demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro, suggesting its potential role in drug development.

In conclusion, tert-butyl 6 oxo dihydro azepine carboxylate (CAS No: 882529 68 2) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as an important molecule for future research and development.

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